Cas no 2248375-00-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate is a specialized organic compound with significant applications in synthetic chemistry. This compound offers high purity and stability, making it ideal for complex organic synthesis, particularly in the creation of isoindol derivatives. Its unique structure and functionality provide a versatile building block for the development of novel pharmaceuticals and agrochemicals.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate structure
2248375-00-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
CAS No:2248375-00-8
MF:C16H11NO7
MW:329.261044740677
CID:6545435
PubChem ID:165727550
Update Time:2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
    • 2248375-00-8
    • EN300-6517005
    • Inchi: 1S/C16H11NO7/c1-9-14(12(18)6-7-22-9)23-8-13(19)24-17-15(20)10-4-2-3-5-11(10)16(17)21/h2-7H,8H2,1H3
    • InChI Key: JSPJERXEHNLDJJ-UHFFFAOYSA-N
    • SMILES: O(C(COC1C(C=COC=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 329.05355169g/mol
  • Monoisotopic Mass: 329.05355169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 99.2Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6517005-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
0.05g
$539.0 2023-05-31
Enamine
EN300-6517005-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8 95.0%
0.1g
$565.0 2025-03-14
Enamine
EN300-6517005-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
0.25g
$591.0 2023-05-31
Enamine
EN300-6517005-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8 95.0%
0.5g
$616.0 2025-03-14
Enamine
EN300-6517005-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
1g
$642.0 2023-05-31
Enamine
EN300-6517005-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
2.5g
$1260.0 2023-05-31
Enamine
EN300-6517005-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
5g
$1862.0 2023-05-31
Enamine
EN300-6517005-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
2248375-00-8
10g
$2762.0 2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate (CAS No: 2248375-00-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate, identified by its CAS number 2248375-00-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate features a central isoindole core, which is a bicyclic aromatic system consisting of a benzene ring fused to a five-membered nitrogen-containing ring. This core is further functionalized with a dioxo group (a carbon-carbon double bond adjacent to two oxygen atoms) and an ester moiety at the 2-position. Additionally, the compound incorporates a pyran derivative linked through an oxygen atom, specifically (2-methyl-4-oxo-4H-pyran), which introduces additional complexity and potential for diverse interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The isoindole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to mimic the binding pockets of various enzymes and receptors. The presence of the dioxo group and ester functionality in this compound suggests potential for metabolic stability and bioavailability, which are critical factors in drug design.

The pyran derivative component of the molecule adds another layer of complexity, providing a flexible linker that can modulate interactions with biological targets. This structural feature has been exploited in the design of several lead compounds targeting neurological disorders and inflammatory diseases. Recent studies have highlighted the importance of such structural motifs in enhancing binding affinity and selectivity.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[ (2-methyl -4 -oxo -4 H -pyran -3 -yl)oxy]acetate is its potential as a building block for more complex pharmacophores. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, diabetes, and neurodegeneration. For instance, modifications to the pyran ring have been shown to enhance binding to kinases and proteases, while alterations to the ester group can influence solubility and pharmacokinetic properties.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step process typically involves cyclization reactions to form the isoindole core, followed by functionalization at specific positions using established synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to complex heterocycles like this one, reducing reaction times and improving yields.

In terms of biological activity, preliminary studies suggest that 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl 2-[ ( 2 -methyl -4 -oxo -4 H -pyran -3 -yl )oxy]acetate may exhibit properties relevant to drug development. The combination of structural features such as the dioxo group, ester moiety, and pyran derivative suggests potential interactions with biological targets that warrant further investigation. Specifically, the compound may interfere with signaling pathways involved in cell proliferation or inflammation.

The development of new synthetic strategies for this class of compounds is an active area of research. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex frameworks efficiently. Additionally, computational methods are being used to predict optimal synthetic routes based on predicted reactivity patterns.

The future prospects for 1 ,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl 2-[ ( 2 -methyl -4 -oxo -4 H-pyran )oxy]acetate are promising given its structural complexity and potential biological relevance. Further exploration into its pharmacological properties could lead to novel therapeutic agents targeting unmet medical needs. As synthetic methodologies continue to evolve ,the accessibility of such complex molecules will likely increase ,accelerating their incorporation into drug discovery programs.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.